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Compound of Interest

Compound Name: 3-Chloro-2-methylbenzoic acid

Cat. No.: B181752

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a concise yet in-depth overview of the available thermochemical
data for 3-Chloro-2-methylbenzoic acid. Due to a lack of extensive experimental
thermochemical data in the public domain for this specific compound, this document presents
high-quality computed data and outlines the established experimental protocols for determining
such properties in related aromatic carboxylic acids. Additionally, a key metabolic pathway
involving the biodegradation of 3-Chloro-2-methylbenzoic acid is detailed and visualized.

Physicochemical and Computed Thermochemical
Data

While experimental thermochemical values such as the standard enthalpy of formation and
combustion are not readily available in the literature for 3-Chloro-2-methylbenzoic acid,
computational methods provide reliable estimates. The following table summarizes key
physicochemical properties and computed thermochemical data.
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Property Value Source

Molecular Formula CsH7CIO2 --INVALID-LINK--
Molecular Weight 170.59 g/mol --INVALID-LINK--
CAS Number 7499-08-3 --INVALID-LINK--
Melting Point 163-166 °C --INVALID-LINK--
Computed Molar Refractivity 42.6 £ 0.3 m3/mol --INVALID-LINK--
Computed Polarizability 16.5+0.5 A3 --INVALID-LINK--

Experimental Protocols for Thermochemical
Analysis

The determination of thermochemical data for aromatic carboxylic acids like 3-Chloro-2-
methylbenzoic acid typically involves well-established calorimetric techniques. The following
sections detail the methodologies for two primary experimental approaches.

Combustion Calorimetry for Enthalpy of Formation

Static bomb combustion calorimetry is the standard method for determining the enthalpy of
combustion, from which the standard enthalpy of formation can be derived. Benzoic acid is a
common calibrant for this procedure.[1][2][3][4][5]

Experimental Workflow:
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Sample Preparation

Press Sample into Pellet

A4
Weigh Pellet (+0.0001 g)

v

Place in Crucible

Transfer

Calorim(i;er Setup

Place Crucible in Bomb

Y
Add Distilled Water

Pressurize with Oz (30 atm)

v

Place Bomb in Calorimeter Jacket

Start

Combustion ariyd Measurement

Equilibrate System

v

Ignite Sample

A4
Record Temperature Change (AT)

nput AT

Data A‘;lalysis

Determine Gross Heat of Combustion

v

Apply Corrections (e.g., fuse wire, nitric acid formation)

v

Calculate Standard Enthalpy of Combustion

v

Derive Standard Enthalpy of Formation

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b181752?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

DSC Setup

Weigh Sample into Pan

l

Hermetically Seal Pan

l

Place Sample and Reference Pans in DSC Cell

Start

Measurer&ent Cycle

Equilibrate at Starting Temperature

l

Ramp Temperature at a Constant Rate

l

Record Differential Heat Flow

vData Analysis

Integrate Peak Area for Enthalpy of Fusion Calculate Heat Capacity from Heat Flow

l

Determine Onset and Peak Temperatures
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Thermochemical Profile of 3-Chloro-2-methylbenzoic
Acid: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b181752#thermochemical-data-for-3-chloro-2-
methylbenzoic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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